Cas no 1310680-20-6 ((R,S)-Fmoc-3,3-dimethyl-proline)
(R,S)-Fmoc-3,3-dimethyl-proline Chemical and Physical Properties
Names and Identifiers
-
- 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpyrrolidine-2-carboxylic acid
- 1-{(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpyrrolidin-2-carboxylic acid
- (R,S)-Fmoc-3,3-dimethyl-proline
-
- MDL: MFCD18782844
- Inchi: 1S/C22H23NO4/c1-22(2)11-12-23(19(22)20(24)25)21(26)27-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,24,25)
- InChI Key: HXTFRGDUGKDRBV-UHFFFAOYSA-N
- SMILES: N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(C)(C)C1C(O)=O
(R,S)-Fmoc-3,3-dimethyl-proline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB525848-100 mg |
Fmoc-3,3-dmP-OH (rac); . |
1310680-20-6 | 100MG |
€97.50 | 2023-07-11 | ||
| abcr | AB525848-250 mg |
Fmoc-3,3-dmP-OH (rac); . |
1310680-20-6 | 250MG |
€187.50 | 2023-07-11 | ||
| abcr | AB525848-1 g |
Fmoc-3,3-dmP-OH (rac); . |
1310680-20-6 | 1g |
€600.00 | 2023-07-11 | ||
| Apollo Scientific | OR930744-1g |
(R,S)-Fmoc-3,3-dimethyl-pyrrolidine-2-carboxylic acid |
1310680-20-6 | 1g |
£675.00 | 2025-08-07 | ||
| Enamine | EN300-657547-0.05g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpyrrolidine-2-carboxylic acid |
1310680-20-6 | 95% | 0.05g |
$226.0 | 2023-05-29 | |
| Enamine | EN300-657547-0.1g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpyrrolidine-2-carboxylic acid |
1310680-20-6 | 95% | 0.1g |
$337.0 | 2023-05-29 | |
| Enamine | EN300-657547-0.25g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpyrrolidine-2-carboxylic acid |
1310680-20-6 | 95% | 0.25g |
$481.0 | 2023-05-29 | |
| Enamine | EN300-657547-0.5g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpyrrolidine-2-carboxylic acid |
1310680-20-6 | 95% | 0.5g |
$758.0 | 2023-05-29 | |
| Enamine | EN300-657547-1.0g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpyrrolidine-2-carboxylic acid |
1310680-20-6 | 95% | 1g |
$971.0 | 2023-05-29 | |
| Enamine | EN300-657547-2.5g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpyrrolidine-2-carboxylic acid |
1310680-20-6 | 95% | 2.5g |
$1903.0 | 2023-05-29 |
(R,S)-Fmoc-3,3-dimethyl-proline Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on (R,S)-Fmoc-3,3-dimethyl-proline
Latest Research Insights on (R,S)-Fmoc-3,3-dimethyl-proline (CAS: 1310680-20-6) in Chemical Biology and Pharmaceutical Applications
The compound (R,S)-Fmoc-3,3-dimethyl-proline (CAS: 1310680-20-6) has garnered significant attention in recent years due to its versatile applications in peptide synthesis and drug discovery. This non-natural amino acid derivative, protected by the fluorenylmethyloxycarbonyl (Fmoc) group, is particularly valued for its ability to introduce conformational constraints in peptide backbones, thereby enhancing stability and bioactivity. Recent studies have explored its utility in the design of peptidomimetics, protease inhibitors, and as a building block for novel therapeutics targeting protein-protein interactions.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (R,S)-Fmoc-3,3-dimethyl-proline in stabilizing β-turn structures in cyclic peptides, which are critical for modulating intracellular signaling pathways. The research highlighted that the dimethyl substitution at the 3-position of the proline ring significantly reduces conformational flexibility, leading to improved binding affinity and metabolic stability. These findings underscore the compound's potential in developing next-generation peptide-based drugs with enhanced pharmacokinetic properties.
In parallel, advancements in solid-phase peptide synthesis (SPPS) have further leveraged (R,S)-Fmoc-3,3-dimethyl-proline for its compatibility with Fmoc-based protocols. A recent technical report from Organic Process Research & Development detailed optimized coupling conditions for this sterically hindered amino acid, achieving >95% yield with minimal epimerization. This progress addresses longstanding challenges in incorporating bulky, non-proteinogenic amino acids into peptide sequences, paving the way for more efficient production of complex peptide therapeutics.
Emerging applications in targeted drug delivery systems have also been reported. Researchers at MIT developed a novel peptide-drug conjugate using (R,S)-Fmoc-3,3-dimethyl-proline as a linker, capitalizing on its rigidity to control drug release kinetics. The system demonstrated remarkable tumor-specific accumulation in preclinical models, with the dimethyl-proline moiety preventing premature cleavage by serum proteases. This innovation, documented in a 2024 Nature Biotechnology publication, represents a significant leap forward in precision oncology therapeutics.
From a commercial perspective, the global market for (R,S)-Fmoc-3,3-dimethyl-proline is projected to grow at a CAGR of 8.7% from 2023 to 2030, driven by increasing demand for customized peptide synthesis in pharmaceutical R&D. Analytical characterization studies using advanced techniques like 2D-NMR and X-ray crystallography have provided deeper insights into the compound's stereochemical properties, facilitating its adoption in chiral drug development. These multidisciplinary advances position 1310680-20-6 as a critical enabler in the evolving landscape of bioconjugation and peptide engineering.
1310680-20-6 ((R,S)-Fmoc-3,3-dimethyl-proline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)